Cas no 6974-64-7 ( )

• Product Name: &nbsp
• CAS No: 6974-64-7
• MF: C₂₀H₁₇NO₂
• MW: 303.354485273361
• CID: 974165
• PubChem ID: 225603
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-1,2-diphenyl-3-pyridin-2-yl-propan-1-one
• 6974-64-7
• NSC-15176
• NSC15176
• DS-013384
•  

• Inchi： 1S/C20H17NO2/c22-19(16-9-3-1-4-10-16)20(23,17-11-5-2-6-12-17)15-18-13-7-8-14-21-18/h1-14,23H,15H2
• InChI Key： ABSVXYFYZVAKMF-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)=O)(C1C=CC=CC=1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 303.12601
• Monoisotopic Mass: 303.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 481.4°C at 760 mmHg
• Flash Point: 244.9°C
• Refractive Index: 1.629
• PSA: 50.19
• LogP: 3.39480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Benzoins